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Compound of Interest

Compound Name: Tris[2-(dimethylamino)ethyl]lamine

Cat. No.: B034753

Essential Safety and Handling Guide for Tris[2-
(dimethylamino)ethyl]lamine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Tris[2-(dimethylamino)ethyl]amine (also known as
Me6TREN). It is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices. Tris[2-(dimethylamino)ethyllamine is a corrosive substance
that can cause severe skin burns and eye damage, necessitating strict adherence to the
following safety measures.[1][2][3][4]

Personal Protective Equipment (PPE) and Safety Data

Proper personal protective equipment is the first line of defense against the hazards associated
with Tris[2-(dimethylamino)ethyl]amine. The following table summarizes the required PPE
and available safety data.
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Parameter

Recommendation/Value

Source

Occupational Exposure Limits

Permissible Exposure Limit
(PEL)

No data available

[4]

Threshold Limit Value (TLV)

No data available

[2]

Eye Protection

Tightly fitting safety goggles
and a face shield (minimum 8-

inch) are required.

[1]14]

Hand Protection

Recommended Glove Material

Chemical-resistant gloves are
mandatory. Nitrile, neoprene,
or butyl rubber are generally
recommended for amines.
Always inspect gloves before

use.

[1]5]

Glove Breakthrough Time

Specific breakthrough time
data for Tris[2-
(dimethylamino)ethyllamine is
not readily available. For
incidental contact, immediately
remove and replace
contaminated gloves. For
extended contact, consult the
glove manufacturer's specific

chemical resistance data.

[e171elel

Skin and Body Protection

A complete suit protecting
against chemicals or a lab
coat, with full-length pants and
closed-toe shoes, should be

worn.

[4]

Respiratory Protection

Required when vapors or

aerosols are generated. A

[10]
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respirator with an ABEK filter is
recommended. A respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or
European Standard EN 149

must be followed.

Experimental Protocol: Use of Tris[2-
(dimethylamino)ethyllamine (Me6TREN) in Atom
Transfer Radical Polymerization (ATRP)

Tris[2-(dimethylamino)ethyl]amine is a highly effective ligand for copper-catalyzed ATRP, a
controlled radical polymerization technique.[1][11] The following is a general protocol for its
use.

Materials:

Monomer (e.g., styrene, n-butyl acrylate)

e Initiator (e.g., ethyl 2-bromopropionate)

o Copper(l) bromide (CuBr)

o Tris[2-(dimethylamino)ethyl]amine (Me6TREN)
e Anhydrous solvent (e.g., toluene, DMF)

e Schlenk flask and other appropriate glassware

e Syringes and cannulas

Inert gas supply (Argon or Nitrogen)

Procedure:
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» Preparation of the Catalyst Complex: a. In a Schlenk flask under an inert atmosphere, add
CuBr. b. Add the desired amount of anhydrous solvent and stir. c. Using a syringe, add the
Tris[2-(dimethylamino)ethyl]amine ligand to the flask. The molar ratio of ligand to CuBr is
typically 1:1.[12] d. Stir the mixture until the copper complex forms, which is often indicated
by a color change.

o Polymerization: a. In a separate Schlenk flask under an inert atmosphere, add the monomer
and any additional solvent. b. De-gas the monomer solution by several freeze-pump-thaw
cycles or by bubbling with an inert gas. c. Using a cannula, transfer the prepared catalyst
solution to the monomer solution. d. Add the initiator via syringe to start the polymerization.
e. Place the reaction flask in a temperature-controlled oil bath set to the desired reaction
temperature.

e Monitoring and Termination: a. Monitor the reaction progress by taking samples periodically
for analysis (e.g., by NMR or GC to determine monomer conversion). b. To terminate the
polymerization, expose the reaction mixture to air. This will oxidize the copper catalyst and
guench the reaction.

 Purification: a. Dilute the reaction mixture with a suitable solvent (e.g., THF). b. Pass the
solution through a short column of neutral alumina to remove the copper catalyst. c.
Precipitate the polymer in a non-solvent (e.g., cold methanol). d. Isolate the polymer by
filtration and dry under vacuum.

Emergency Procedures: Chemical Spill Response

In the event of a spill, immediate and appropriate action is crucial to prevent harm to personnel
and the environment. The following workflow outlines the steps for managing a Tris[2-
(dimethylamino)ethyllamine spill.
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Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain the Spill
with Inert Absorbent Material
(e.g., sand, vermiculite)

Neutralize (if safe to do so)
with a suitable agent for amines

Collect Absorbed Material
into a Labeled Hazardous Waste Container

Decontaminate the Area
with soap and water

Dispose of Waste
According to Institutional Protocols

Report the Incident
to the Safety Officer

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Tris[2-(dimethylamino)ethyl]amine.
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Disposal Plan

All waste containing Tris[2-(dimethylamino)ethyl]amine, including contaminated absorbent
materials and disposable PPE, must be treated as hazardous waste.

o Waste Collection: Collect all chemical waste in clearly labeled, sealed containers. Do not mix
with other waste streams unless explicitly instructed to do so by your institution's safety
protocols.

o Container Labeling: Ensure waste containers are labeled with the full chemical name and
associated hazards.

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong acids and oxidizing agents.[2]

» Disposal: Arrange for the disposal of hazardous waste through your institution's
environmental health and safety office.[2] All disposal must be in accordance with local,
regional, and national regulations. Contaminated packaging should be disposed of as
unused product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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